(E)-3-(Furan-2-yl)-1-[3-(triazol-1-ylmethyl)azetidin-1-yl]prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-[3-(triazol-1-ylmethyl)azetidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H14N4O2/c18-13(4-3-12-2-1-7-19-12)16-8-11(9-16)10-17-6-5-14-15-17/h1-7,11H,8-10H2/b4-3+
• InChI Key: SXOPMWYIHZOMCX-ONEGZZNKSA-N
• Canonical SMILES: C1C(CN1C(=O)C=CC2=CC=CO2)CN3C=CN=N3
• Isomeric SMILES: C1C(CN1C(=O)/C=C/C2=CC=CO2)CN3C=CN=N3
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

(E)-3-(Furan-2-yl)-1-[3-(triazol-1-ylmethyl)azetidin-1-yl]prop-2-en-1-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a derivative of furan and triazole, and its synthesis method involves the use of azetidine.

Scientific Research Applications

Synthesis and Chemical Properties

(E)-3-(Furan-2-yl)-1-[3-(triazol-1-ylmethyl)azetidin-1-yl]prop-2-en-1-one is a compound that can be synthesized through a cascade cycloaddition/ring-opening process. This process involves the initial formation of a triazole motif through a formal [3 + 2] cycloaddition, followed by the ring opening of furan to generate the (E)-configuration of the enone. This method allows for the efficient synthesis of highly functionalized triazoles in a step-economical manner, highlighting the compound's versatility in organic synthesis (Guo et al., 2014).

Biological Activity

The compound's core structure, which includes furan and triazole motifs, is of significant interest due to its potential biological activities. Specifically, furan derivatives have been explored for their pharmacological properties, including antifungal, antibacterial, and anticancer activities. Triazole derivatives, on the other hand, are known for their wide range of biological applications, including antiviral, antimicrobial, and anti-inflammatory effects. This suggests that (E)-3-(Furan-2-yl)-1-[3-(triazol-1-ylmethyl)azetidin-1-yl]prop-2-en-1-one and its analogs could be valuable for developing new therapeutic agents.

Applications in Materials Science

The thermal decomposition of related triazole compounds has been studied for their potential applications in materials science, particularly in the development of polymeric, melon-like cyclic azine residues. These residues could be used as burn rate suppressants in solid rocket propellants, indicating the compound's relevance in the field of energetic materials (Williams et al., 1994).